Cas no 650606-97-6 (Pyrimidine, 2,4,6-tris[2,5-dimethyl-4-(2-pyridinyl)phenyl]-)

• Product Name: Pyrimidine, 2,4,6-tris[2,5-dimethyl-4-(2-pyridinyl)phenyl]-
• CAS No: 650606-97-6
• MF: C₄₃H₃₇N₅
• MW: 623.78738951683
• CID: 408751
• PubChem ID: 71377401
• Update Time: 2025-04-19

Pyrimidine, 2,4,6-tris[2,5-dimethyl-4-(2-pyridinyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4,6-tris[2,5-dimethyl-4-(2-pyridinyl)phenyl]-
• 2,4,6-tris(2,5-dimethyl-4-pyridin-2-ylphenyl)pyrimidine
• 650606-97-6
• 2,4,6-Tris[2,5-dimethyl-4-(pyridin-2-yl)phenyl]pyrimidine
• DTXSID40800041

• Inchi： 1S/C43H37N5/c1-26-21-35(28(3)19-32(26)38-13-7-10-16-44-38)41-25-42(36-22-27(2)33(20-29(36)4)39-14-8-11-17-45-39)48-43(47-41)37-24-30(5)34(23-31(37)6)40-15-9-12-18-46-40/h7-25H,1-6H3
• InChI Key： IHGGMOGEQYDHDX-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C)C(C3C=CC=CN=3)=CC=2C)=NC(=CC=1C1C=C(C)C(C2C=CC=CN=2)=CC=1C)C1C=C(C)C(C2C=CC=CN=2)=CC=1C

Computed Properties

• Exact Mass: 623.30521
• Monoisotopic Mass: 623.30489620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 48
• Rotatable Bond Count: 6
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.45